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Compound of Interest

Compound Name: KCa1.1 channel activator-1

Cat. No.: B12406699 Get Quote

For researchers, scientists, and drug development professionals working with KCa1.1 channel
activator-1, a selective vascular KCa1.1 channel stimulator, ensuring safe handling and proper

disposal is paramount.[1] This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure laboratory

environment.

Compound Identification:

Identifier Value

Compound Name KCa1.1 channel activator-1

Synonyms

Potassium Channel Activator 1, (2,4-dimethyl-6-

morpholin-4-yl-pyridin-3-yl)-carbamic acid

benzyl ester, Compound 1E

CAS Number 908608-06-0

Molecular Formula C19H23N3O3

Hazard Summary
Harmful if swallowed. Very toxic to aquatic life

with long-lasting effects.[2]
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A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling KCa1.1 channel activator-1, based

on safety data sheets for the compound and structurally related quercetin derivatives.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes/Face
Safety goggles with side

shields or a face shield.

Must meet ANSI Z87.1

standards to protect against

splashes of the compound,

especially when in solution.[3]

[4]

Hands Nitrile rubber gloves.

Tested according to EN 374. A

material thickness of >0.11

mm is recommended, with a

breakthrough time of >480

minutes.[5] Double gloving

may be necessary for

additional protection.[3]

Body Laboratory coat.

A polyester-cotton blend (at

least 35% cotton) is

acceptable where no open

flames are present.[6] Should

be buttoned to protect skin and

personal clothing from

contamination.[5][7]

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large quantities or if dust

formation is likely.

A NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used if

exposure limits are exceeded.

[8] Engineering controls like a

chemical fume hood are the

primary means of respiratory

protection.

Feet Closed-toe shoes.

Required in all laboratory

settings to protect against

spills and falling objects.[5][8]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial to minimize risk. The following steps

provide guidance for the safe handling of KCa1.1 channel activator-1 from receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing agents.[2]

The recommended storage temperature is -20°C for the powder form.[2]

Keep the container tightly sealed.[2]

2. Preparation of Solutions:

All handling of the solid compound should be performed in a chemical fume hood to avoid

inhalation of any dust.

Before handling, ensure all required PPE is correctly worn.

For weighing, use a balance inside the fume hood or a containment enclosure.

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

If working with small quantities (≤10 mg), solvents can be added directly to the product vial.

For larger amounts, it is recommended to weigh out the required quantity.[9]

3. Experimental Use:

Conduct all experiments involving KCa1.1 channel activator-1 within a certified chemical

fume hood.

Avoid direct contact with the skin, eyes, and clothing.[2]
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Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

4. Spill Management:

In case of a spill, evacuate the immediate area.

For small spills of the solid, carefully sweep or vacuum the material, avoiding dust

generation, and place it into a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Ventilate the area and clean the spill site with an appropriate solvent.

Disposal Plan
Proper disposal of KCa1.1 channel activator-1 and its waste is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All waste containing KCa1.1 channel activator-1, including contaminated labware (e.g.,

pipette tips, vials), unused solutions, and spill cleanup materials, must be collected as

hazardous chemical waste.

Use clearly labeled, sealed, and chemically compatible containers for waste collection.

Do not mix this waste with other waste streams unless compatible.

2. Deactivation (Considerations):

While specific deactivation protocols for KCa1.1 channel activator-1 are not readily

available, its quercetin-like structure suggests potential degradation under certain conditions.

Quercetin is known to degrade in alkaline solutions and through oxidation.[6][10] However,

in-lab deactivation should only be attempted by trained personnel with a validated protocol.
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3. Final Disposal:

Dispose of the hazardous waste through a licensed environmental waste management

company.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Do not dispose of KCa1.1 channel activator-1 down the drain or in the regular trash.[2]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of KCa1.1 channel
activator-1 in a laboratory setting.
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Workflow for Safe Handling of KCa1.1 Channel Activator-1
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Caption: Safe handling workflow for KCa1.1 channel activator-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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